Cas no 80568-03-2 (1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one)

• Product name: 1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one
• CAS No: 80568-03-2
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 985836
• PubChem ID: 329601

1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(dimethylamino)ethyl]amino}-4-nitro-9H-thioxanthen-9-one
• 1-[2-(dimethylamino)ethylamino]-4-nitrothioxanthen-9-one
• 9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-
• NSC-313389
• SCHEMBL10902211
• PEWQOANBYFRFKW-UHFFFAOYSA-N
• NCI60_004089
• 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-9H-thioxanthen-9-one
• 80568-03-2
• DTXSID40317240
• 9H-Thioxanthen-9-one,1-[[2-(dimethylamino)ethyl]amino]-4-nitro-
• CHEMBL432639
• NSC313389
• 1-((2-(Dimethylamino)ethyl)amino)-4-nitro-9H-thioxanthen-9-one

• Inchi： InChI=1S/C17H17N3O3S/c1-19(2)10-9-18-12-7-8-13(20(22)23)17-15(12)16(21)11-5-3-4-6-14(11)24-17/h3-8,18H,9-10H2,1-2H3
• InChI Key： PEWQOANBYFRFKW-UHFFFAOYSA-N
• SMILES： CN(C)CCNC1=C2C(=C(C=C1)[N+](=O)[O-])SC3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų